Cas no 1549484-09-4 (1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine)

• Product Name: 1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine
• CAS No: 1549484-09-4
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5714066
• PubChem ID: 83218349
• Update Time: 2025-10-29

1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1549484-09-4
• 1-cyclohexyl-3-methyl-1H-pyrazol-4-amine
• AKOS021540419
• EN300-1112094
• 1H-Pyrazol-4-amine, 1-cyclohexyl-3-methyl-
• 1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine

• Inchi： 1S/C10H17N3/c1-8-10(11)7-13(12-8)9-5-3-2-4-6-9/h7,9H,2-6,11H2,1H3
• InChI Key： JZMOZEQFQWBYIN-UHFFFAOYSA-N
• SMILES： N1(C=C(C(C)=N1)N)C1CCCCC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 334.0±22.0 °C(Predicted)
• pka: 5.32±0.12(Predicted)

Additional information on 1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine

1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine: A Comprehensive Overview

The compound 1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine, also known by its CAS number 1549484-09-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery.

Pyrazoles are five-membered heterocycles containing two adjacent nitrogen atoms, and their derivatives have been extensively explored due to their ability to interact with various biological targets. The cyclohexyl and methyl substituents in this compound contribute to its unique physicochemical properties, making it a valuable candidate for further research. Recent studies have highlighted its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer.

The synthesis of 1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is often achieved through the condensation of 1,2-diaminoethane with a suitable carbonyl compound, followed by substitution reactions to introduce the cyclohexyl and methyl groups. The optimization of these steps has been a focus of recent research, with chemists exploring greener and more efficient synthetic routes to enhance scalability and reduce environmental impact.

In terms of biological activity, this compound has shown promising results in vitro, particularly in assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cell signaling pathways, which could be therapeutically relevant for conditions such as inflammatory diseases and cancer. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, suggesting potential applications in the development of novel therapeutics.

The pharmacokinetic profile of 1-Cyclohexyl-3-methyl-1h-pyrazol-4-amine is another area of active research. Preclinical studies have indicated moderate bioavailability and acceptable metabolic stability, which are encouraging for further development into clinical candidates. However, ongoing work is focused on improving its pharmacokinetic properties through structural modifications, such as altering the substituents or incorporating additional functional groups.

From a structural perspective, the cyclohexyl group imparts lipophilicity to the molecule, enhancing its ability to cross cellular membranes. This feature is particularly advantageous for targeting intracellular proteins or enzymes. Conversely, the methyl group contributes to steric effects that can influence binding affinity and selectivity towards specific biological targets.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at the molecular level. Molecular docking studies have provided insights into its binding modes with various protein targets, while quantum mechanical calculations have shed light on its electronic properties and reactivity.

In summary, 1-Cyclohexyl-3-methyl-1h-pyrazol-4-amie, or CAS number 1549484-09, represents a compelling example of how structural diversity can be leveraged to design molecules with tailored biological activities. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop innovative therapeutic agents for a range of medical conditions.